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Cat. No.: B167129

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,6-
Tris[(dimethylamino)methyl]phenol, a versatile molecule widely recognized for its catalytic
activity. This document delves into its chemical and physical properties, detailed synthesis
protocols, and its primary applications, with a focus on its role as a curing agent and
accelerator in epoxy resin systems. Quantitative data from various studies are summarized in
structured tables to facilitate comparison and analysis. Furthermore, this guide presents
detailed experimental methodologies and visual representations of chemical pathways and
workflows to support researchers and professionals in their scientific endeavors. While the
compound's primary applications are in materials science, this guide also touches upon its
toxicological profile, which is of relevance to health and safety considerations in any research
or development setting.

Introduction

2,4,6-Tris[(dimethylamino)methyl]phenol is an organic compound featuring a phenol ring
substituted with three dimethylaminomethyl groups at the ortho and para positions relative to
the hydroxyl group.[1] This unique structure, combining a phenolic hydroxyl group and tertiary
amine functionalities, is central to its chemical behavior and utility.[1] It is widely known by its
CAS Registry Number 90-72-2.[1] The molecule's chemical formula is C1sH27NsO.[1] A key
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application of this compound is as a catalyst for epoxy resin chemistry, where it can function as

a homopolymerization catalyst or as an accelerator for other curing agents.[2][3] It is

considered one of the most extensively used room-temperature accelerators for two-

component epoxy resin systems.[2][3]

Chemical and Physical Properties

2,4,6-Tris[(dimethylamino)methyl]phenol is an amber to red-brown liquid with an amine-like

odor.[4] It is less dense than water and its vapors are heavier than air.[4] A summary of its key

chemical and physical properties is presented in Table 1.

Property Value Reference(s)
2,4,6-
IUPAC Name Tris[(dimethylamino)methyl]ph [1][2]
enol
CAS Number 90-72-2 [1112]
Molecular Formula C15H27Ns0 [1][2]
Molecular Weight 265.39 g/mol [4]
Appearance Amber to red-brown liquid [4]
Odor Amine-like [4]
Boiling Point 130-135 °C at 1 mmHg [5]
Density 0.969 g/mL at 25 °C [5]
Flash Point 124 °C (closed cup) [3]

Refractive Index

n20/D 1.516

[5]

Vapor Pressure

<0.01 mmHg at 21 °C

[5]

Solubility

Moderately soluble in water

[6]

Synthesis
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The most established method for synthesizing 2,4,6-Tris[(dimethylamino)methyl]phenol is the
Mannich reaction.[2][7] This organic reaction involves the aminoalkylation of the acidic protons
on the phenol ring with formaldehyde and dimethylamine.[7]

General Reaction Scheme

/I Invisible nodes and edges for alignment p1l [style=invis, width=0]; p2 [style=invis, width=0];
phenol -> p1 [style=invis]; formaldehyde -> p1 [style=invis]; dimethylamine -> p1 [style=invis];
pl -> product [label="Reaction\n(Heat)", color="#EA4335", fontcolor="#202124"]; } }

A diagram illustrating the reactants and products of the Mannich reaction.

Experimental Protocols

Several variations of the Mannich reaction have been reported for the synthesis of this
compound. Below are two detailed protocols.

Protocol 1: Synthesis using Paraformaldehyde
This method utilizes paraformaldehyde as the source of formaldehyde.[1]
e Materials:
o Phenol (1 equivalent)
o Dimethylamine agqueous solution (e.g., 40%) (at least 3 equivalents)
o Paraformaldehyde (at least 3 equivalents)

e Procedure:

[¢]

In a four-neck flask equipped with a stirrer, reflux condenser, and thermometer, add phenol
and the dimethylamine aqueous solution.

[¢]

Stir the mixture at room temperature for 15-30 minutes until homogeneous.

[¢]

At a temperature of 20-50 °C, add paraformaldehyde in portions over a period of 1 hour.[1]

o

Heat the reaction mixture to 70-80 °C and maintain for 2-3 hours.[1]
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o After the reaction is complete, cool the mixture and perform an oil-water separation.

o The organic layer is then subjected to vacuum distillation to remove residual water and
purify the product.[1]

Protocol 2: Synthesis using Formalin and an Organic Solvent
This protocol uses an aqueous formaldehyde solution (formalin) and an organic solvent.[8]
e Materials:
o Phenol (1 mole)
o N,N'-tetramethylmethylene-bis-amine (1.51 moles)
o Formalin (1.50 moles)
o Methanol (10-20 wt%)
e Procedure:

o Heat a mixture of phenol, N,N'-tetramethylmethylene-bis-amine, formalin, and methanol in
an autoclave to 65 °C.[8]

o Incubate the reaction at this temperature for 2 hours.[8]
o After the reaction, distill off the methanol from the reaction mixture.

o Fractionate the remaining mixture. The product fraction is isolated at a boiling point of 140-
145 °C /5 mm Hg.[8] A yield of 94.6% has been reported for this method.[8]

Synthesis Workflow

A flowchart of the synthesis and purification process.

Applications in Epoxy Resin Systems

The primary industrial application of 2,4,6-Tris[(dimethylamino)methyl]phenol is as a catalyst
and curing accelerator for epoxy resins.[2][3] It can be used alone as a curing agent or in
combination with other hardeners such as polyamides, amidoamines, and anhydrides.
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Mechanism of Action in Epoxy Curing

2,4,6-Tris[(dimethylamino)methyl]phenol, a tertiary amine, acts as a Lewis base catalyst. The
tertiary amine groups facilitate the ring-opening polymerization of the epoxy groups. The
mechanism involves the tertiary amine activating the epoxide ring, making it more susceptible
to nucleophilic attack by the curing agent (e.g., an amine or anhydride). This catalytic action
lowers the activation energy of the curing reaction, thereby increasing the cure speed.[1]

Catalytic Role in Epoxy-Anhydride Curing:

A simplified diagram of the catalytic cycle in epoxy-anhydride systems.

Performance as a Curing Accelerator

The addition of 2,4,6-Tris[(dimethylamino)methyl]phenol significantly impacts the curing
characteristics and final properties of epoxy resins.

Effect on Curing Kinetics:

Studies using Differential Scanning Calorimetry (DSC) have shown that increasing the
concentration of 2,4,6-Tris[(dimethylamino)methyl]phenol in an epoxy-anhydride system
decreases the apparent activation energy and the reaction temperature of the curing process.
[9] This confirms its role as an effective accelerator.[9]

Effect on Mechanical and Thermal Properties:

The concentration of the accelerator influences the mechanical properties of the cured epoxy.
For instance, in one study, the addition of 1% and 2% of the accelerator enhanced the high-
temperature performance and tensile strength of the cured resin.[9] However, a 3%
concentration showed a weakening effect, suggesting that an optimal concentration exists for
specific formulations.[9]

Another study on recyclable epoxy-anhydride resins provides quantitative data on the effect of
the formulation on the final properties, where 2,4,6-Tris[(dimethylamino)methyl]phenol was
used as a catalyst. The formulations and resulting properties are summarized in Table 2.
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Formulati DGEBA
on (9)

GA (9)

. ] Glass
Tensile Elongatio .
DMP-30 Transition
Strength n at
(9) Temp.
(MPa) Break (%) .
(Tg) (°C)

Epoxyl 10

3.35

0.27 70.1+25 45+0.3 105.3

Epoxy2 10

4.19

0.29 75.3+3.1 52+04 112.8

Epoxy3 10

5.03

0.31 80.2+2.8 6.1+0.5 118.5

Epoxy4 10

5.87

0.32 72.4+3.5 55+0.6 110.2

Epoxy5 10

6.71

0.34 65.8+4.0 48+0.7 102.1

Data
adapted
from a
study on
recyclable
epoxy-
anhydride
resins.[10]
DGEBA:
Diglycidyl
ether of
bisphenol
A; GA:
Glutaric

anhydride.

Other Applications

Besides its primary role in epoxy systems, 2,4,6-Tris[(dimethylamino)methyl]phenol is also

used in other areas:

» Polyurethane Chemistry: It serves as a trimerization catalyst in the production of

polyurethanes, promoting the reaction between isocyanates and polyols.[2][7]
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» Synthesis of Functional Materials: Its high functionality makes it a useful building block in
organic synthesis for creating specialized materials such as anion exchange membranes for
fuel cells.[7]

Spectroscopic Data

Characterization of 2,4,6-Tris[(dimethylamino)methyl]phenol is typically performed using
various spectroscopic techniques.

e 1H NMR: Proton NMR spectra are available for this compound, providing information about
the hydrogen atoms in the molecule.

o FT-IR: Fourier-transform infrared spectroscopy reveals the vibrational modes of the
molecule. The FT-IR spectrum has been recorded in the 4000-400 cm~? range.[7]

» Mass Spectrometry: Mass spectral data, including GC-MS, are available from databases
such as PubChem and the NIST WebBook.[9][11]

Toxicological and Safety Information

2,4,6-Tris[(dimethylamino)methyl]phenol is a corrosive substance that can cause severe skin
burns and eye damage.[12] It is harmful if swallowed or in contact with skin.[12] Due to its toxic
and corrosive nature, appropriate personal protective equipment, including gloves, goggles,
and protective clothing, should be worn when handling this chemical.[12] It is also known to be
a skin sensitizer, and repeated exposure can lead to allergic contact dermatitis.[13]

Conclusion

2,4,6-Tris[(dimethylamino)methyl]phenol is a commercially significant compound with a well-
established role as a catalyst and accelerator in the polymer industry, particularly for epoxy and
polyurethane systems. Its synthesis via the Mannich reaction is a robust and scalable process.
The ability of this compound to significantly influence the curing kinetics and final properties of
thermosetting polymers makes it an invaluable tool for formulators and materials scientists.
While its toxicological profile necessitates careful handling, its performance benefits have
solidified its position in a wide range of industrial applications. This guide provides a
foundational understanding of this versatile chemical for researchers and professionals in
materials science and related fields. The lack of significant biological activity data, beyond
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toxicology, suggests its limited direct applicability in drug development, although its use in

creating polymeric materials for biomedical applications could be an area for future exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Study of epoxy compounds. Part VI. Curing reactions of epoxy resin and acid anhydride
with amine, acid, alcohol, and phenol as catalysts | Semantic Scholar [semanticscholar.org]

3. 2,4,6-Tris(dimethylaminomethyl)phenol - Wikipedia [en.wikipedia.org]

4. 2,4,6-Tris((dimethylamino)methyl)phenol | C15H27N30 | CID 7026 - PubChem
[pubchem.ncbi.nim.nih.gov]

. apps.dtic.mil [apps.dtic.mil]
. echemi.com [echemi.com]
. nbinno.com [nbinno.com]

. 2017erp.com [2017erp.com]

© 00 ~N o O

. researchgate.net [researchgate.net]
10. mdpi.com [mdpi.com]
11. researchgate.net [researchgate.net]

12. Tris(dimethylaminomethyl)phenol: An Overview of its Properties, Composition,
Applications, and Storage_Chemicalbook [chemicalbook.com]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,4,6-
Tris[(dimethylamino)methyl]phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167129#iupac-name-2-4-6-tris-dimethylamino-
methyl-phenol]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b167129?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/chemistry-of-speed-epoxy-curing-acceleration-dmp-30-cd
https://www.semanticscholar.org/paper/Study-of-epoxy-compounds.-Part-VI.-Curing-reactions-Tanaka-Kakiuchi/7931f4335805c8526266bb8acf85120a5fd706dd
https://www.semanticscholar.org/paper/Study-of-epoxy-compounds.-Part-VI.-Curing-reactions-Tanaka-Kakiuchi/7931f4335805c8526266bb8acf85120a5fd706dd
https://en.wikipedia.org/wiki/2,4,6-Tris(dimethylaminomethyl)phenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tris_dimethylaminomethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tris_dimethylaminomethyl_phenol
https://apps.dtic.mil/sti/tr/pdf/ADA338695.pdf
https://www.echemi.com/products/pid_Seven3449-trisdimethylaminomethylphenol.html
https://www.nbinno.com/article/coatings/science-behind-faster-cures-dmp-30-epoxy-curing-accelerator-ux
https://2017erp.com/app/webroot/download/product_techds_marketing_pdf/90-72-2_2.pdf
https://www.researchgate.net/publication/316645883_Effects_of_DMP-30_on_curing_behavior_of_epoxy_resinmaleicanhydride_systems
https://www.mdpi.com/2073-4360/13/2/296
https://www.researchgate.net/publication/378423770_Curing_Kinetics_of_Epoxy_Adhesive_by_Non-Isothermal_DSC
https://www.chemicalbook.com/article/tris-dimethylaminomethyl-phenol-an-overview-of-its-properties-composition-applications-and-storage.htm
https://www.chemicalbook.com/article/tris-dimethylaminomethyl-phenol-an-overview-of-its-properties-composition-applications-and-storage.htm
https://www.researchgate.net/figure/The-influence-of-temperature-and-DMP-30-content-on-the-dissolution-of-epoxy-resins-a_fig10_348623736
https://www.benchchem.com/product/b167129#iupac-name-2-4-6-tris-dimethylamino-methyl-phenol
https://www.benchchem.com/product/b167129#iupac-name-2-4-6-tris-dimethylamino-methyl-phenol
https://www.benchchem.com/product/b167129#iupac-name-2-4-6-tris-dimethylamino-methyl-phenol
https://www.benchchem.com/product/b167129#iupac-name-2-4-6-tris-dimethylamino-methyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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